![molecular formula C12H19BrS B129903 2-Bromo-3-octylthiophene CAS No. 145543-83-5](/img/structure/B129903.png)
2-Bromo-3-octylthiophene
Overview
Description
2-Bromo-3-octylthiophene (2-Br-3-OT) is an aromatic thiophene-based compound with a branched alkyl side chain. It is a colorless liquid that is soluble in most organic solvents and has low volatility. 2-Br-3-OT is a versatile organic compound with a wide range of applications in the scientific research field. It has been used in the synthesis of various organic molecules, as a reagent for the synthesis of polymers and as a building block for nanomaterials. Additionally, 2-Br-3-OT has shown to have potential biological activity in vivo and in vitro.
Scientific Research Applications
Palladium-Catalyzed Polymerization
A study highlights the palladium-catalyzed polymerization of 2-bromo-3-octylthiophene, leading to the formation of oligo(3-octylthiophenes). This process achieves good yields and allows optimization of polymer regioregularity and molecular weight. A proposed mechanism involves coordination between palladium and sulfur, resembling a modified Heck mechanism (Hassan, Schulz, Gozzi, & Lemaire, 2003).
Synthesis of Bis(perylene diimide)–Donor Electron-Transport Materials
Another research focuses on synthesizing 2-bromo-N,N′-bis(2-octyldodecyl)perylene-3,4:9,10-bis(dicarboximide) (2-bromo-PDI) from PDI through transition-metal catalyzed borylation and treatment with copper(II) bromide. This compound is used in the synthesis of PDI–donor–PDI triads, which are potential electron-transport materials in organic field-effect transistors (Zhang, Singh, Hwang, Barlow, Kippelen, & Marder, 2013).
Synthesis of Symmetric Octithiophenes
Research on symmetric octithiophenes synthesized from asymmetric β-alkylsulfanyl bithiophenes, including derivatives of this compound, reveals these compounds exhibit solubility in common solvents and display unique solvatochromic properties (Mucci, Parenti, Cagnoli, Benassi, Passalacqua, Preti, & Schenetti, 2006).
Conjugated Poly(thiophene)s and Copolymers
A study details the synthesis of highly conjugated poly(thiophene)s using tributyltin derivatives of this compound. This process yields regioregular polymers with significant head-to-tail coupling, showcasing enhanced conjugation and electroactive properties (Lère-Porte, Moreau, & Torreilles, 2001).
Conjugated Donor–Acceptor–Donor Triblock Copolymers
Research demonstrates the synthesis of monofunctional telechelic poly(3-octylthiophene) (P3OT) with bromine-substituted end groups, utilized in preparing donor–acceptor–donor (D–A–D) triblock copolymers. This showcases potential applications in electronic materials (Woody, Leever, Durstock, & Collard, 2011).
Safety and Hazards
Future Directions
Thiophene-based conjugated polymers, such as 2-Bromo-3-octylthiophene, hold an irreplaceable position among the continuously growing plethora of conjugated polymers due to their exceptional optical and conductive properties . They have shown great promise for applications in lighting, power, and circuitry, with rapidly improving performance already surpassing that of amorphous silicon-based counterparts . The future development of side-chain engineering on next-generation conjugated polymers with desirable thermomechanical property for stretchable and wearable electronics is expected .
Mechanism of Action
Mode of Action
2-Bromo-3-octylthiophene interacts with its targets by inhibiting their activity. It may also restrict the activity of certain transcription factors, such as NF-κB . NF-κB is a protein complex that controls the transcription of DNA and plays a key role in regulating the immune response to infection.
Pharmacokinetics
It is known that the compound exhibits solubility in a majority of organic solvents This suggests that it may have good bioavailability
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility in organic solvents suggests that it may be more effective in lipid-rich environments . Additionally, it is recommended to store the compound in a dark place, sealed in dry conditions, suggesting that light and moisture may affect its stability .
Biochemical Analysis
Biochemical Properties
2-Bromo-3-octylthiophene has demonstrated potential biological activity in varying environments . It has shown cytotoxic effects on various cell lines, including human breast and colon cancer cells . It may also inhibit the growth of certain bacterial strains like Staphylococcus aureus and Escherichia coli . The precise mechanism of action of this compound remains an area of ongoing study .
Cellular Effects
This compound has demonstrated cytotoxic effects on various cell lines, including human breast and colon cancer cells . It may inhibit the growth of certain bacterial strains like Staphylococcus aureus and Escherichia coli .
Molecular Mechanism
Preliminary research indicates that this compound may function as an inhibitor of specific enzymes, including topoisomerase I and DNA gyrase, and potentially restrict the activity of certain transcription factors, such as NF-κB .
properties
IUPAC Name |
2-bromo-3-octylthiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19BrS/c1-2-3-4-5-6-7-8-11-9-10-14-12(11)13/h9-10H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISONQKSIWXLJOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=C(SC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19BrS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00444485 | |
Record name | 2-Bromo-3-octylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00444485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
145543-83-5 | |
Record name | 2-Bromo-3-octylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00444485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-n-octylthiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Q & A
Q1: What is the significance of 2-bromo-3-octylthiophene in the synthesis of regioregular polythiophenes?
A: this compound serves as a key monomer in the synthesis of regioregular poly(3-octylthiophene) []. Its tributyltin derivative, specifically, allows for controlled polymerization via palladium-catalyzed cross-coupling reactions, leading to a highly regioregular polymer structure with a head-to-tail (HT) coupling exceeding 95% []. This regioregularity significantly impacts the polymer's optical and electronic properties, resulting in enhanced conjugation and desirable characteristics for applications in organic electronics.
Q2: How does the regioregularity of poly(3-octylthiophene) synthesized from this compound compare to its random counterpart, and what are the implications of these differences?
A: The research clearly demonstrates that poly(3-octylthiophene) synthesized from this compound exhibits significantly higher regioregularity compared to its randomly synthesized counterpart []. This controlled structure leads to a red-shift in the absorption maximum (λmax = 448 nm), indicating a longer mean conjugation length and improved electron delocalization along the polymer backbone []. This enhanced conjugation directly translates to improved conductivity and desirable optoelectronic properties, making regioregular poly(3-octylthiophene) highly attractive for applications in organic electronics and related fields.
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